Cas no 1204333-25-4 (7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2h-1-benzoxepin-5-one)

• Product Name: 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2h-1-benzoxepin-5-one
• CAS No: 1204333-25-4
• MF: C₁₆H₂₁BO₄
• MW: 288.146545171738
• CID: 1209317
• PubChem ID: 53484337
• Update Time: 2025-04-20

7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2h-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2h-1-benzoxepin-5-one
• 7-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-3,4-dihydro-2H-benzo[b]oxepin-5-one
• 1204333-25-4
• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1-benzoxepin-5(2H)-one
• 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• DTXSID60703929
• EN300-12601212
• AKOS015969177
• 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydrobenzo[b]oxepin-5(2h)-one
• 5-Oxo-2,3,4,5-tetrahydrobenzo[b]oxepine-7-boronic acid pinacol ester

• Inchi： 1S/C16H21BO4/c1-15(2)16(3,4)21-17(20-15)11-7-8-14-12(10-11)13(18)6-5-9-19-14/h7-8,10H,5-6,9H2,1-4H3
• InChI Key： OVRWFZJHRDJEAW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C(CCCO3)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.1532893g/mol
• Monoisotopic Mass: 288.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų